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Compound of Interest

Compound Name:
2-Amino-5-bromophenol

hydrochloride

Cat. No.: B1505894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-Amino-5-bromophenol hydrochloride. Due

to a lack of publicly available quantitative solubility data for this specific compound, this

document provides a comprehensive framework for its determination. It includes a detailed

experimental protocol based on established methodologies for active pharmaceutical

ingredients (APIs) and a discussion of relevant analytical techniques.

Physicochemical Properties
A summary of the known physical and chemical properties of 2-Amino-5-bromophenol and its

hydrochloride salt is presented below. This information is crucial for designing and interpreting

solubility studies.
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Property Value

Chemical Name 2-Amino-5-bromophenol hydrochloride

CAS Number 858014-02-5

Molecular Formula C₆H₇BrClNO

Molecular Weight 224.48 g/mol

Appearance Solid (form may vary)

Solubility of Free Base in Water Sparingly soluble

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for 2-Amino-5-
bromophenol hydrochloride in various solvents and at different temperatures is not readily

available in published resources. The free base, 2-Amino-5-bromophenol, has been described

as sparingly soluble in water.[1] Typically, the hydrochloride salt of a sparingly soluble basic

compound will exhibit higher aqueous solubility, particularly in acidic to neutral pH ranges. To

obtain precise solubility data, experimental determination is necessary.

Experimental Protocol for Solubility Determination:
Shake-Flask Method
The shake-flask method is a widely accepted and recommended procedure for determining the

equilibrium solubility of a compound.[2] The following protocol is a generalized procedure that

can be adapted for 2-Amino-5-bromophenol hydrochloride.

Objective: To determine the equilibrium solubility of 2-Amino-5-bromophenol hydrochloride
in a specified solvent system at a controlled temperature.

Materials:

2-Amino-5-bromophenol hydrochloride

Solvent of interest (e.g., purified water, phosphate buffer pH 6.8, 0.1 N HCl)
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Shaking incubator or water bath with orbital shaker

Calibrated pH meter

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Sample vials for analysis (e.g., HPLC vials)

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

Preparation of Solvent Systems: Prepare the desired solvent systems. For aqueous

solubility, it is recommended to use buffers at different pH values, such as pH 1.2 (simulated

gastric fluid without enzymes), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer), to

understand the pH-solubility profile.[3]

Sample Preparation: Add an excess amount of 2-Amino-5-bromophenol hydrochloride to

a suitable vessel (e.g., glass vial or flask) containing a known volume of the solvent. The

excess solid is crucial to ensure that a saturated solution is achieved.

Equilibration: Seal the vessels to prevent solvent evaporation. Place the vessels in a shaking

incubator set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples at a

constant rate for a predetermined period (e.g., 24 to 48 hours) to allow the system to reach

equilibrium. Preliminary studies may be needed to determine the time required to reach

equilibrium.

Sample Collection and Preparation: After equilibration, allow the vessels to stand

undisturbed for a sufficient time to let the undissolved solids settle. Carefully withdraw an

aliquot of the supernatant using a pipette.

Filtration: Immediately filter the collected aliquot through a syringe filter into a clean sample

vial. This step is critical to remove any undissolved solid particles.
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Dilution (if necessary): Depending on the expected solubility and the analytical method's

linear range, dilute the filtered sample accurately with the appropriate solvent.

Quantification: Analyze the concentration of 2-Amino-5-bromophenol hydrochloride in the

diluted sample using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC).

Data Analysis: Calculate the solubility of the compound in the specific solvent at the given

temperature, taking into account any dilution factors. The experiment should be performed in

triplicate to ensure the reliability of the results.

Analytical Method for Quantification
High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common

and reliable method for quantifying the concentration of phenolic compounds in solution.

Typical HPLC Parameters:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic solvent (e.g., acetonitrile or methanol). The composition can be delivered

isocratically or as a gradient.

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: Determined by measuring the UV absorbance spectrum of 2-Amino-
5-bromophenol hydrochloride to find the wavelength of maximum absorbance (λmax).

Injection Volume: Typically 10-20 µL.

Column Temperature: Maintained at a constant temperature, for example, 30 °C.

A calibration curve must be prepared using standard solutions of 2-Amino-5-bromophenol
hydrochloride of known concentrations to ensure accurate quantification.

Experimental and Analytical Workflows
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The following diagrams illustrate the logical flow of the experimental and analytical procedures

for determining the solubility of 2-Amino-5-bromophenol hydrochloride.
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Caption: Experimental workflow for the shake-flask solubility determination.
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Caption: Analytical workflow for quantification by HPLC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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